2-[[4-Benzyl-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• Molecular Formula: C17H15ClN4OS
• Molecular Weight: 358.8 g/mol
• IUPAC Name: 2-[[4-benzyl-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H15ClN4OS/c18-14-8-6-13(7-9-14)16-20-21-17(24-11-15(19)23)22(16)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H2,19,23)
• InChI Key: OCCKCIHTZXAQLO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCC(=O)N)C3=CC=C(C=C3)Cl

Description

2-[[4-Benzyl-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide, also known as BCTSA, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. BCTSA belongs to the class of triazole compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-[[4-Benzyl-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is not fully understood. However, it is believed to exert its antimicrobial activity by inhibiting the synthesis of bacterial cell walls and disrupting membrane integrity.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and minimal side effects. In vitro studies have demonstrated that this compound exhibits potent antioxidant activity and can protect cells from oxidative stress. This compound has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of 2-[[4-Benzyl-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is its low toxicity and minimal side effects, which make it a promising candidate for further study. However, its mechanism of action is not fully understood, and further research is needed to elucidate its biochemical and physiological effects.

Future Directions

There are several potential future directions for the study of 2-[[4-Benzyl-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide. One direction is to further investigate its antimicrobial activity and potential use as an antifungal agent. Another direction is to explore its potential use as an antioxidant and anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-[[4-Benzyl-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide involves the reaction of 4-chlorobenzyl chloride with 4-amino-5-mercapto-1,2,4-triazole in the presence of sodium hydroxide and acetic acid. The resulting intermediate is then reacted with acetic anhydride to yield the final product, this compound.

Scientific Research Applications

2-[[4-Benzyl-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide has been studied for its potential applications in scientific research. It has been shown to possess antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. This compound has also been studied for its potential use as an antifungal agent.